Cas no 2098038-53-8 (Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate
• CAS No: 2098038-53-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5725347
• PubChem ID: 122239365
• Update Time: 2025-10-13

Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2098038-53-8
• AKOS040812360
• ethyl 6-butan-2-yl-2-methylpyrimidine-4-carboxylate
• F1967-8414
• ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate
• Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate

• Inchi： 1S/C12H18N2O2/c1-5-8(3)10-7-11(12(15)16-6-2)14-9(4)13-10/h7-8H,5-6H2,1-4H3
• InChI Key： VLISUAQSVAXMFQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C(C)CC)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1Ų

Additional information on Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate

Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098038-53-8): An Overview of Its Structure, Synthesis, and Potential Applications

Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098038-53-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthetic methods, and potential uses of Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate.

The molecular structure of Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate is characterized by a pyrimidine ring substituted with a butan-2-yl group at the 6-position and a methyl group at the 2-position. The carboxylic acid moiety is esterified with an ethyl group at the 4-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the compound, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of pyrimidine derivatives in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory treatments. The presence of the butan-2-yl and methyl substituents in Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate suggests that it may exhibit enhanced solubility and bioavailability compared to other pyrimidine derivatives. These properties are crucial for optimizing drug delivery and efficacy.

The synthesis of Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate typically involves a multi-step process that begins with the formation of the pyrimidine ring. One common approach is to start with the reaction of ethyl cyanoacetate and ethyl acetoacetate in the presence of ammonium acetate to form ethyl 4-cyanoimidazolecarboxylate. This intermediate can then be alkylated with 1-bromobutane to introduce the butan-2-yl group. Subsequent methylation with methyl iodide followed by hydrolysis and esterification yields the final product.

In terms of biological activity, preliminary studies have shown that Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate exhibits promising anticancer properties. Specifically, it has been found to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve interference with key cellular processes such as DNA replication and protein synthesis.

Beyond its potential as an anticancer agent, Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate has also shown promise in antiviral research. Studies have demonstrated its ability to inhibit viral replication in vitro, particularly against RNA viruses such as influenza and coronaviruses. This broad-spectrum antiviral activity makes it a valuable candidate for further development as a potential therapeutic agent.

The pharmacokinetic properties of Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate are another area of active research. Initial data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a drug candidate. Further studies are needed to optimize these properties and ensure safe and effective administration in clinical settings.

In conclusion, Ethyl 6-(butan-2-yl)-2-methylpyrimidine-4-carboxylate (CAS No. 2098038-53-8) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further investigation in both academic research and pharmaceutical development. As more data become available, it is likely that this compound will play an increasingly important role in advancing our understanding of pyrimidine derivatives and their therapeutic potential.